Cas no 1361879-30-2 (Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate)

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate is a fluorinated nicotinate derivative with a dichlorophenyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its key advantages include its role as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive compounds. The presence of fluorine and chlorine atoms enhances its potential for selective functionalization, enabling precise modifications for target applications. The ester group provides a handle for further derivatization, making it useful in cross-coupling reactions and other synthetic transformations. This compound’s stability and well-defined structure contribute to its utility in method development and scale-up processes.

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate structure

1361879-30-2 structure

Product Name:Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate

CAS No:1361879-30-2

MF:C₁₃H₈Cl₂FNO₂

MW:300.112524986267

CID:4923083

Update Time:2025-05-25

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate
- Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-3-5-11(16)17-12(8)7-2-4-9(14)10(15)6-7/h2-6H,1H3
- InChI Key： NFVCNOAXTHJALI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C(C(=O)OC)=CC=C(N=1)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 332
XLogP3: 4.1
Topological Polar Surface Area: 39.2

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023028939-250mg	Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate	1361879-30-2	97%	250mg	$714.00	2022-04-02
Alichem	A023028939-500mg	Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate	1361879-30-2	97%	500mg	$950.60	2022-04-02
Alichem	A023028939-1g	Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate	1361879-30-2	97%	1g	$1,831.20	2022-04-02

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate Related Literature

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Additional information on Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate (CAS No. 1361879-30-2)

Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate, also known by its CAS registry number 1361879-30-2, is a synthetic organic compound with a complex structure that has garnered attention in various fields of research. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, and it incorporates a methyl ester group along with a substituted phenyl ring and a fluorine atom in its structure.

The molecular structure of Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate is characterized by a nicotinic acid backbone with a methyl ester at the 5-position. The substituents at the 2-position include a dichlorophenyl group (specifically at the 3 and 4 positions of the phenyl ring) and a fluorine atom at the 6-position of the pyridine ring. This combination of substituents imparts unique chemical properties to the compound, making it suitable for various applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of new drugs targeting specific biological pathways. For instance, its ability to act as an intermediate in the synthesis of antiviral agents has been reported in several scientific journals.

In addition to its role in drug discovery, this compound has also been investigated for its potential in agricultural applications. Studies have shown that it exhibits moderate activity against certain pests and pathogens, suggesting its utility as a component in crop protection products. However, further research is needed to fully understand its efficacy and safety profile for agricultural use.

The synthesis of Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate typically involves multi-step organic reactions. One common approach includes the Friedel-Crafts acylation followed by esterification and fluorination steps. The optimization of these reactions has been a focus of recent studies to improve yield and purity.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, infrared spectroscopy (IR), and nuclear magnetic resonance (NMR). High-resolution mass spectrometry (HRMS) is also employed to confirm its molecular formula and molecular weight.

In terms of physical properties, Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate is typically a crystalline solid with a melting point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable for use in various chemical processes.

The environmental impact and toxicity profile of this compound are areas that require further investigation. Preliminary studies suggest that it may undergo biodegradation under certain conditions; however, comprehensive assessments are necessary to determine its long-term effects on ecosystems.

In conclusion, Methyl 2-(3,4-dichlorophenyl)-6-fluoronicotinate (CAS No. 1361879-30-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an interesting subject for ongoing research efforts aimed at harnessing its potential benefits while ensuring safety and sustainability.